Cas no 1340159-51-4 (4-(3-Chloro-6-methoxyphenyl)oxan-4-ol)

• Product Name: 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol
• CAS No: 1340159-51-4
• MF: C₁₂H₁₅ClO₃
• MW: 242.70
• MDL: MFCD18296153
• CID: 5149381
• Update Time: 2025-08-03

4-(3-Chloro-6-methoxyphenyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol

• MDL： MFCD18296153
• Inchi： 1S/C12H15ClO3/c1-15-11-3-2-9(13)8-10(11)12(14)4-6-16-7-5-12/h2-3,8,14H,4-7H2,1H3
• InChI Key： LUHJSVOPQKJLLY-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC(Cl)=CC=C2OC)(O)C1

Additional information on 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol

Professional Introduction to 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol (CAS No. 1340159-51-4)

4-(3-Chloro-6-methoxyphenyl)oxan-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1340159-51-4, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both chloro and methoxy substituents on the aromatic ring, combined with the oxan-4-ol moiety, contributes to its distinct chemical behavior and reactivity.

The structural framework of 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol positions it as a versatile intermediate in synthetic organic chemistry. The chloro group at the 3-position enhances electrophilic aromatic substitution reactions, while the methoxy group at the 6-position introduces a electron-donating effect, influencing the overall reactivity of the molecule. This balance of substituents makes it an attractive candidate for further functionalization and derivatization in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The oxan-4-ol ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and compatibility with biological systems. This feature has led to its incorporation in various pharmacophores, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The specific arrangement of substituents in 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol may contribute to its potential as a precursor for such therapeutic agents.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and biological activity. Studies have demonstrated that compounds with oxan-4-ol cores can exhibit significant binding affinity to certain protein targets. For instance, virtual screening techniques have identified derivatives of this class as potential inhibitors of enzymes involved in inflammatory pathways. The chloro and methoxy groups are particularly crucial in modulating these interactions, suggesting that 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol could serve as a valuable scaffold for further optimization.

The synthesis of 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol involves multi-step organic transformations, typically starting from readily available aromatic precursors. Key steps include halogenation, methylation, and cyclization reactions, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency of these processes. These advancements not only enhance scalability but also reduce the environmental impact of production.

Evaluation of the physicochemical properties is essential for assessing the suitability of a compound for pharmaceutical applications. Parameters such as solubility, melting point, and logP (partition coefficient) provide critical insights into drug-like characteristics. Preliminary data on 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol indicate favorable solubility profiles in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its moderate logP value suggests potential for oral bioavailability.

The safety profile of any pharmaceutical candidate must be thoroughly investigated before proceeding to clinical trials. In vitro toxicology studies have been conducted on structurally related compounds to assess potential hepatotoxicity or cardiotoxicity risks. While comprehensive toxicological data on 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol is still limited, preliminary results suggest low acute toxicity at tested doses. Further studies are warranted to confirm these findings and identify any long-term liabilities.

The role of artificial intelligence (AI) in drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning models can predict biological activity based on structural features with remarkable accuracy. These tools have been employed to screen large libraries of compounds for potential therapeutic candidates. In the context of 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol, AI-driven virtual screening has identified several analogs with enhanced pharmacological properties, guiding experimental efforts toward more effective molecules.

The integration of interdisciplinary approaches has further accelerated progress in medicinal chemistry. Collaborations between synthetic chemists, biochemists, and computational scientists have led to innovative strategies for drug development. For instance, fragment-based drug design leverages small molecular fragments with known biological activity to build larger lead compounds. The structural features of 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol, including its oxan ring system and aromatic substituents, make it a promising candidate for such strategies.

The future prospects for 4-(3-Chloro-6-methoxyphenyl)oxan-4-ol are bright, with ongoing research exploring its potential in various therapeutic areas. Its unique structural attributes position it as a valuable building block for novel drug candidates targeting neurological disorders, cancer, and inflammatory diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic innovation.